1-(2,3-Dimethoxybenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C21H23F3N2O3
• Molecular Weight: 408.4 g/mol
• IUPAC Name: (2,3-dimethoxyphenyl)-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23F3N2O3/c1-28-18-9-5-7-16(19(18)29-2)20(27)26-12-10-25(11-13-26)14-15-6-3-4-8-17(15)21(22,23)24/h3-9H,10-14H2,1-2H3
• InChI Key: DAPYTCMJRSJVOO-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=CC=CC=C3C(F)(F)F

Description

1-(2,3-Dimethoxybenzoyl)-4-[2-(trifluoromethyl)benzyl]piperazine, commonly referred to as DTBP, is a novel chemical compound that has gained significant attention in the scientific research community. DTBP is a piperazine derivative that has been synthesized through a number of methods and has been shown to possess unique biochemical and physiological properties. In

Mechanism of Action

DTBP has been shown to act as an antagonist at the dopamine D2 receptor, blocking the binding of dopamine to the receptor. This results in a decrease in the activity of neurons that are regulated by dopamine. DTBP has also been shown to have affinity for other receptors, including the serotonin 5-HT1A receptor and the adenosine A1 receptor.
Biochemical and Physiological Effects:
DTBP has been shown to have a number of biochemical and physiological effects. In animal studies, DTBP has been shown to decrease locomotor activity and induce catalepsy, which is a state of immobility. DTBP has also been shown to decrease the release of dopamine in the brain. These effects suggest that DTBP may have potential therapeutic applications in the treatment of disorders that are characterized by an excess of dopamine activity, such as schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using DTBP in lab experiments is its high purity and stability. This allows for accurate and reproducible results. However, one limitation of using DTBP is its high cost, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on DTBP. One area of research is the development of new drugs that target the dopamine D2 receptor. DTBP may serve as a useful tool in the development of these drugs. Another area of research is the study of the role of DTBP in the regulation of other neurotransmitter systems, such as the serotonin and adenosine systems. Finally, the development of new synthesis methods for DTBP may lead to more efficient and cost-effective production of this compound.
Conclusion:
In conclusion, DTBP is a novel chemical compound that has gained significant attention in the scientific research community. Its unique biochemical and physiological properties have made it a useful tool in the study of neurotransmitter receptors and protein-protein interactions. While there are limitations to its use in lab experiments, DTBP has potential therapeutic applications in the treatment of disorders characterized by an excess of dopamine activity. Future research on DTBP may lead to the development of new drugs and a deeper understanding of the role of neurotransmitter systems in the regulation of behavior and cognition.

Synthesis Methods

DTBP can be synthesized through a number of methods, including the reaction of 1-(2,3-dimethoxyphenyl)-2-nitroethylene with 2-(trifluoromethyl)benzylamine, followed by reduction with hydrogen gas. Another method involves the reaction of 1-(2,3-dimethoxyphenyl)piperazine with 2-(trifluoromethyl)benzyl chloride in the presence of a base. These methods have been shown to produce high yields of DTBP with high purity.

Scientific Research Applications

DTBP has been shown to have a number of scientific research applications. One of the most notable applications is in the field of neuroscience, where DTBP has been used as a tool to study the function of the dopamine D2 receptor. DTBP has also been used in the study of other neurotransmitter receptors, including the serotonin 5-HT1A receptor and the adenosine A1 receptor. In addition, DTBP has been used as a ligand in the study of protein-protein interactions and in the development of new drugs.